Cas no 87431-69-4 (1,3,4-Thiadiazol-2-amine, 5-[4-(4-chlorophenyl)butyl]-N-methyl-)

• Product Name: 1,3,4-Thiadiazol-2-amine, 5-[4-(4-chlorophenyl)butyl]-N-methyl-
• CAS No: 87431-69-4
• MF: C₁₃H₁₆ClN₃S
• MW: 281.804240226746
• CID: 656326
• PubChem ID: 71412860
• Update Time: 2025-04-19

1,3,4-Thiadiazol-2-amine, 5-[4-(4-chlorophenyl)butyl]-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine, 5-[4-(4-chlorophenyl)butyl]-N-methyl-
• 5-[4-(4-chlorophenyl)butyl]-N-methyl-1,3,4-thiadiazol-2-amine
• DTXSID70832395
• 87431-69-4

• Inchi： 1S/C13H16ClN3S/c1-15-13-17-16-12(18-13)5-3-2-4-10-6-8-11(14)9-7-10/h6-9H,2-5H2,1H3,(H,15,17)
• InChI Key： UGTPNKPTFRIXHZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CCCCC1=NN=C(NC)S1

Computed Properties

• Exact Mass: 281.0753464g/mol
• Monoisotopic Mass: 281.0753464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 66Ų